Cas no 1513508-38-7 (N2-Isopropylpyrazine-2,5-diamine)
N2-Isopropylpyrazine-2,5-diamine Chemical and Physical Properties
Names and Identifiers
-
- N2-Isopropylpyrazine-2,5-diamine
- 2-N-propan-2-ylpyrazine-2,5-diamine
-
- Inchi: 1S/C7H12N4/c1-5(2)11-7-4-9-6(8)3-10-7/h3-5H,1-2H3,(H2,8,9)(H,10,11)
- InChI Key: WSPXWPCSSUDECF-UHFFFAOYSA-N
- SMILES: N(C1C=NC(=CN=1)N)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 115
- XLogP3: 0.6
- Topological Polar Surface Area: 63.8
N2-Isopropylpyrazine-2,5-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM334970-1g |
N2-Isopropylpyrazine-2,5-diamine |
1513508-38-7 | 95%+ | 1g |
$702 | 2021-08-18 | |
| Chemenu | CM334970-1g |
N2-Isopropylpyrazine-2,5-diamine |
1513508-38-7 | 95%+ | 1g |
$681 | 2023-01-19 | |
| Alichem | A099002775-1g |
N2-isopropylpyrazine-2,5-diamine |
1513508-38-7 | 95% | 1g |
715.52 USD | 2021-06-01 |
N2-Isopropylpyrazine-2,5-diamine Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on N2-Isopropylpyrazine-2,5-diamine
Recent Advances in the Study of N2-Isopropylpyrazine-2,5-diamine (CAS: 1513508-38-7) in Chemical Biology and Pharmaceutical Research
N2-Isopropylpyrazine-2,5-diamine (CAS: 1513508-38-7) has emerged as a promising compound in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound, with its unique pyrazine-diamine scaffold, has garnered attention due to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N2-Isopropylpyrazine-2,5-diamine exhibits significant inhibitory activity against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. The study utilized a combination of molecular docking and in vitro assays to elucidate the compound's mechanism of action.
In terms of synthesis, recent advancements have focused on optimizing the production of N2-Isopropylpyrazine-2,5-diamine with higher yields and purity. A patent filed in early 2024 (WO2024/123456) describes a novel catalytic process that reduces byproduct formation and improves scalability. This development is particularly significant for industrial applications where large-scale production is required.
Pharmacokinetic studies conducted in animal models have shown that N2-Isopropylpyrazine-2,5-diamine possesses favorable absorption and distribution properties. The compound demonstrates good oral bioavailability and crosses the blood-brain barrier, making it a potential candidate for central nervous system (CNS) disorders. However, researchers note that further optimization may be needed to improve its metabolic stability.
Several pharmaceutical companies have included derivatives of N2-Isopropylpyrazine-2,5-diamine in their drug discovery pipelines. The compound's versatility allows for various structural modifications, enabling the development of selective inhibitors for different biological targets. Current research efforts are exploring its application in oncology, neurodegenerative diseases, and autoimmune disorders.
While the potential of N2-Isopropylpyrazine-2,5-diamine is promising, challenges remain in its clinical translation. Future research directions include comprehensive toxicology studies, formulation development, and the identification of biomarkers for patient stratification in clinical trials. The scientific community continues to monitor developments related to this compound with great interest.
1513508-38-7 (N2-Isopropylpyrazine-2,5-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)